2-Hydroxy-3-methoxybenzoic acid
2-Hydroxy-3-methoxybenzoic acid
2-Hydroxy-3-methoxybenzoic acid, also known as O-vanillic acid or O-vanillate, belongs to the class of organic compounds known as m-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 3 of the benzene ring is replaced by a methoxy group. 2-Hydroxy-3-methoxybenzoic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Outside of the human body, 2-hydroxy-3-methoxybenzoic acid can be found in evening primrose. This makes 2-hydroxy-3-methoxybenzoic acid a potential biomarker for the consumption of this food product.
3-methoxysalicylic acid is benzoic acid substituted with a hydroxy group at position C-2 and a methoxy group at position C-3. It has a role as a metabolite.
3-methoxysalicylic acid is benzoic acid substituted with a hydroxy group at position C-2 and a methoxy group at position C-3. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
877-22-5
VCID:
VC0043213
InChI:
InChI=1S/C8H8O4/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4,9H,1H3,(H,10,11)
SMILES:
COC1=CC=CC(=C1O)C(=O)O
Molecular Formula:
C8H8O4
Molecular Weight:
168.15 g/mol
2-Hydroxy-3-methoxybenzoic acid
CAS No.: 877-22-5
Reference Standards
VCID: VC0043213
Molecular Formula: C8H8O4
Molecular Weight: 168.15 g/mol
| CAS No. | 877-22-5 |
|---|---|
| Product Name | 2-Hydroxy-3-methoxybenzoic acid |
| Molecular Formula | C8H8O4 |
| Molecular Weight | 168.15 g/mol |
| IUPAC Name | 2-hydroxy-3-methoxybenzoic acid |
| Standard InChI | InChI=1S/C8H8O4/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4,9H,1H3,(H,10,11) |
| Standard InChIKey | AUZQQIPZESHNMG-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC(=C1O)C(=O)O |
| Canonical SMILES | COC1=CC=CC(=C1O)C(=O)O |
| Melting Point | 151.0 °C |
| Physical Description | Solid |
| Description | 2-Hydroxy-3-methoxybenzoic acid, also known as O-vanillic acid or O-vanillate, belongs to the class of organic compounds known as m-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 3 of the benzene ring is replaced by a methoxy group. 2-Hydroxy-3-methoxybenzoic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Outside of the human body, 2-hydroxy-3-methoxybenzoic acid can be found in evening primrose. This makes 2-hydroxy-3-methoxybenzoic acid a potential biomarker for the consumption of this food product. 3-methoxysalicylic acid is benzoic acid substituted with a hydroxy group at position C-2 and a methoxy group at position C-3. It has a role as a metabolite. |
| Synonyms | 2-Hydroxy-3-methoxybenzoic Acid; 3-Methoxysalicylic Acid; 2-hydroxy-m-anisic Acid ; 3-Methoxy-2-hydroxybenzoic Acid; NSC 134533; NSC 408167; |
| PubChem Compound | 70140 |
| Last Modified | Nov 11 2021 |
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